Cas no 1363381-07-0 (Ethyl 7-bromoimidazo[1,5-A]pyridine-1-carboxylate)

• Product name: Ethyl 7-bromoimidazo[1,5-A]pyridine-1-carboxylate
• CAS No: 1363381-07-0
• MF: C₁₀H₉BrN₂O₂
• MW: 269.0947
• MDL: MFCD18074243
• CID: 3162652
• PubChem ID: 72208197

Ethyl 7-bromoimidazo[1,5-A]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-bromoimidazo[1,5-a]pyridine-1-carboxylate
• AK172135
• SB20021
• PB38812
• 7-Bromo-imidazo[1,5-a]pyridine-1-carboxylic acid ethyl ester
• ETHYL7-BROMOIMIDAZO[1,5-A]PYRIDINE-1-CARBOXYLATE
• MFCD18074243
• AKOS025290057
• DTXSID901175279
• 1363381-07-0
• SY097925
• Imidazo[1,5-a]pyridine-1-carboxylic acid, 7-bromo-, ethyl ester
• AS-39957
• ETHYL 7-BROMOIMIDAZO[1,5-A]PYRIDINE-1-CARBOXYLATE
• Ethyl 7-bromoimidazo[1,5-A]pyridine-1-carboxylate

• MDL： MFCD18074243
• Inchi： 1S/C10H9BrN2O2/c1-2-15-10(14)9-8-5-7(11)3-4-13(8)6-12-9/h3-6H,2H2,1H3
• InChI Key： OWAKZNBIRXHAPY-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])N2C([H])=NC(C(=O)OC([H])([H])C([H])([H])[H])=C2C=1[H]

Computed Properties

• Exact Mass: 267.98474g/mol
• Monoisotopic Mass: 267.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.6